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Compound of Interest

Compound Name: 5-Methyl-3-oxohexanal
Cat. No.: B13203246
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
5-Methyl-3-oxohexanal (CAS No. 14243835), a bifunctional organic compound of interest in
synthetic chemistry. Due to the limited availability of public experimental nuclear magnetic
resonance (NMR) and infrared (IR) data, this guide presents a combination of available
experimental mass spectrometry (MS) data and predicted NMR and IR spectroscopic values to
serve as a valuable resource for researchers.

Data Presentation

The following sections summarize the available and predicted spectroscopic data for 5-Methyl-
3-oxohexanal in structured tables for ease of reference and comparison.

Mass Spectrometry (MS)

Experimental Gas Chromatography-Mass Spectrometry (GC-MS) data for the synonymous
compound, 3-Methyl-5-oxohexanal, is available and provides insight into its fragmentation
pattern under electron ionization.[1]
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Property Value
Molecular Formula C7H1202
Molecular Weight 128.17 g/mol

lonization Mode

Electron lonization (EI)

Prominent Peaks (m/z)

Relative Intensity

68 999
43 947
58 889
110 453
85 437

Table 1: Experimental GC-MS Data for 3-Methyl-5-oxohexanal.[1]

Predicted *H Nuclear Magnetic Resonance (NMR)

Spectroscopy

Disclaimer: The following *H NMR data is predicted by computational models and is intended

for estimation purposes. Actual experimental values may vary.
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Predicted Chemical

Atom Number* _ Predicted Multiplicity  Predicted Integration
Shift (ppm)

1 9.7-9.8 Triplet (t) 1H

2 24-26 Multiplet (m) 2H

3 22-24 Multiplet (m) 1H
Doublet of Doublets

4 25-27 2H
(dd)

5 - - -

6 21-22 Singlet (s) 3H

7 09-11 Doublet (d) 3H

Table 2: Predicted *H NMR Data for 5-Methyl-3-oxohexanal.

* For atom numbering, please refer to the chemical structure in the visualizations section.

Predicted **C Nuclear Magnetic Resonance (NMR)
Spectroscopy

Disclaimer: The following 3C NMR data is predicted by computational models and is intended
for estimation purposes. Actual experimental values may vary.
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Atom Number*

Predicted Chemical Shift (ppm)

1 202 - 204
2 48 - 50
3 38 -40
4 49 - 51
5 208 - 210
6 29-31
7 19-21

Table 3: Predicted 3C NMR Data for 5-Methyl-3-oxohexanal.

* For atom numbering, please refer to the chemical structure in the visualizations section.

Predicted Infrared (IR) Spectroscopy

Disclaimer: The following IR data is predicted by computational models and is intended for

estimation purposes. Actual experimental values may vary.

Predicted Wavenumber

Vibrational Mode

Functional Group

(cm~)
C-H stretch (aldehyde) 2820 - 2850, 2720 - 2750 Aldehyde
C=0 stretch (aldehyde) 1720 - 1740 Aldehyde
C=0 stretch (ketone) 1705 - 1725 Ketone
C-H stretch (alkane) 2850 - 3000 Alkane
C-H bend (alkane) 1350 - 1480 Alkane

Table 4: Predicted IR Absorption Bands for 5-Methyl-3-oxohexanal.

Experimental Protocols
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The following are detailed, generalized methodologies for the key spectroscopic experiments.
These protocols are representative of standard practices for the analysis of small organic
molecules like 5-Methyl-3-oxohexanal and may require optimization for specific
instrumentation and sample characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy (*H
and *C)

Objective: To obtain high-resolution *H and 13C NMR spectra to elucidate the chemical structure
of 5-Methyl-3-oxohexanal.

Methodology:
e Sample Preparation:

o Dissolve approximately 5-10 mg of purified 5-Methyl-3-oxohexanal in 0.5-0.7 mL of a
deuterated solvent (e.g., Chloroform-d, CDCIs) in a standard 5 mm NMR tube.

o Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical
shift referencing (0 ppm).

e Instrument Setup:
o Use a high-field NMR spectrometer (e.g., 400 MHz or higher).
o Tune and match the probe for the respective nucleus (*H or 13C).
o Lock the spectrometer on the deuterium signal of the solvent.
o Shim the magnetic field to achieve optimal homogeneity and resolution.
e 1H NMR Data Acquisition:
o Acquire a one-dimensional *H NMR spectrum using a standard pulse sequence.

o Typical parameters include a 30-45° pulse angle, a spectral width of 12-16 ppm, an
acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.
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o Accumulate a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise
ratio.

e 13C NMR Data Acquisition:
o Acquire a one-dimensional 33C NMR spectrum with proton decoupling.

o Typical parameters include a 30-45° pulse angle, a spectral width of 200-220 ppm, an
acquisition time of 1-2 seconds, and a relaxation delay of 2-5 seconds.

o Alarger number of scans (e.g., 1024 or more) is typically required due to the lower natural
abundance and sensitivity of the 13C nucleus.

» Data Processing:

(¢]

Apply Fourier transformation to the acquired free induction decay (FID).

[¢]

Phase and baseline correct the resulting spectrum.

[¢]

Calibrate the chemical shift scale using the internal standard (TMS at O ppm).

[e]

Integrate the signals in the *H NMR spectrum to determine the relative number of protons.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in 5-Methyl-3-oxohexanal by measuring
the absorption of infrared radiation.

Methodology (Attenuated Total Reflectance - ATR):
e Sample Preparation:

o Ensure the ATR crystal (e.g., diamond) is clean by wiping it with a suitable solvent (e.g.,
isopropanol) and allowing it to dry completely.

e Instrument Setup:

o Place the ATR accessory into the sample compartment of the FT-IR spectrometer.
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o Collect a background spectrum of the clean, empty ATR crystal. This will be automatically
subtracted from the sample spectrum.

o Data Acquisition:

o

Place a small drop of neat 5-Methyl-3-oxohexanal directly onto the center of the ATR
crystal.

[¢]

Lower the press arm to ensure good contact between the sample and the crystal.

[e]

Acquire the IR spectrum over a typical range of 4000-400 cm~1.

o

Co-add multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.
o Data Processing and Analysis:
o The software will automatically perform the background subtraction.

o Identify the characteristic absorption bands and correlate them to specific functional
groups (e.g., C=0, C-H).

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of 5-Methyl-3-
oxohexanal.

Methodology (Gas Chromatography-Mass Spectrometry - GC-MS):
e Sample Preparation:

o Prepare a dilute solution of 5-Methyl-3-oxohexanal in a volatile organic solvent (e.g.,
dichloromethane or hexane) at a concentration of approximately 1 mg/mL.

e Instrument Setup:

o Set up a GC-MS system equipped with a suitable capillary column (e.g., a non-polar or
medium-polarity column).
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o Set the GC oven temperature program to achieve good separation of the analyte from any
impurities and the solvent. A typical program might start at 50°C, hold for 1-2 minutes, and
then ramp up to 250°C at 10-20°C/min.

o Set the injector temperature (e.g., 250°C) and the transfer line temperature (e.g., 280°C).
o Use helium as the carrier gas at a constant flow rate.
o Set the mass spectrometer to operate in electron ionization (El) mode at 70 eV.

o Scan a mass range of m/z 40-300.

» Data Acquisition:
o Inject a small volume (e.g., 1 pL) of the sample solution into the GC inlet.
o Start the data acquisition.

o Data Analysis:

(¢]

Identify the peak corresponding to 5-Methyl-3-oxohexanal in the total ion chromatogram
(TIC).

o

Extract the mass spectrum for this peak.

[¢]

Identify the molecular ion peak (M*) and the major fragment ions.

[¢]

Propose fragmentation pathways consistent with the observed mass spectrum.

Visualizations

The following diagrams, created using the DOT language, illustrate key relationships and
workflows relevant to the spectroscopic analysis of 5-Methyl-3-oxohexanal.
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Caption: Proposed Mass Spectral Fragmentation of 5-Methyl-3-oxohexanal.
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Caption: General Workflow for Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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